2-(3-Methylazetidin-3-yl)-5-(oxan-4-yl)-1,3,4-oxadiazole

• Molecular Formula: C11H17N3O2
• Molecular Weight: 223.27 g/mol
• SMILES: CC1(CNC1)C2=NN=C(O2)C3CCOCC3
• InChI: InChI=1S/C11H17N3O2/c1-11(6-12-7-11)10-14-13-9(16-10)8-2-4-15-5-3-8/h8,12H,2-7H2,1H3
• InChIKey: PFNFCJUKNCBHMD-UHFFFAOYSA-N

2-(3-Methylazetidin-3-yl)-5-(oxan-4-yl)-1,3,4-oxadiazole Overview

2-(3-Methylazetidin-3-yl)-5-(oxan-4-yl)-1,3,4-oxadiazole (C₁₁H₁₇N₃O₂, MW 223.27) is a disubstituted 1,3,4-oxadiazole featuring a 3-methylazetidine ring at position 2 and a tetrahydropyran (oxane) group at position 5 . The 1,3,4-oxadiazole regioisomer exhibits distinct physicochemical properties compared to its 1,2,4-oxadiazole counterpart, including approximately one order of magnitude lower lipophilicity (log D) [1]. The compound is commercially available at ≥95% purity (as free base) , and its azetidinyl oxadiazole core has been independently validated as a cysteine-targeting electrophile capable of engaging cysteine residues across the human proteome [2].

Oxadiazole core 1,3,4-regioisomer with reported ~10-fold lower log D vs 1,2,4-isomer

Warhead Azetidinyl oxadiazole validated as cysteine-reactive electrophile via STRP

Research use Commercial free base building block for SAR derivatization

• [1] Boström, J.; Hogner, A.; Llinàs, A.; Wellner, E.; Plowright, A. T. Oxadiazoles in Medicinal Chemistry. J. Med. Chem. 2012, 55 (5), 1817–1830. DOI: 10.1021/jm2013248. View Source
• [2] Ghorbani, F.; You, S.; Grabovyi, G. A.; Hong, M.; Lindsey, G.; Chatterjee, A. K.; Bollong, M. J. Scalable Thiol Reactivity Profiling Identifies Azetidinyl Oxadiazoles as Cysteine-Targeting Electrophiles. J. Am. Chem. Soc. 2024, 146 (47), 32333–32342. DOI: 10.1021/jacs.4c05711. View Source

Why 1,2,4-Oxadiazole Isomers and Simple Alkyl Analogs Cannot Replace This Compound

Substituting this compound with a 1,2,4-oxadiazole regioisomer introduces approximately one order of magnitude higher lipophilicity (log D), which is systematically associated with poorer metabolic stability, increased hERG inhibition risk, and reduced aqueous solubility [1]. Similarly, replacing the oxan-4-yl group with simple alkyl substituents (e.g., methyl or isopropyl) eliminates the tetrahydropyran oxygen's hydrogen-bond-accepting capacity and the steric bulk that can modulate target selectivity, as demonstrated in published SAR of azetidinyl oxadiazoles [2]. These properties cannot be assumed to transfer between regioisomers or analogs, making direct substitution scientifically unsound without confirmatory data.

1,3,4-Oxadiazole core

1,2,4-Oxadiazole isomer

~10-fold higher log D may shift metabolic stability, hERG liability, and aqueous solubility profiles

Azetidinyl oxadiazole warhead

Simple alkyl-substituted oxadiazoles

Lack of strained azetidine ring eliminates cysteine-targeting electrophilic mechanism

• [1] Boström, J.; Hogner, A.; Llinàs, A.; Wellner, E.; Plowright, A. T. Oxadiazoles in Medicinal Chemistry. J. Med. Chem. 2012, 55 (5), 1817–1830. DOI: 10.1021/jm2013248. View Source
• [2] Packiarajan, M.; Ferreira, C. G.; Hong, S. P.; White, A. D.; Chandrasena, G.; Pu, X.; Brodbeck, R. M.; Robichaud, A. J. Azetidinyl oxadiazoles as potent mGluR5 positive allosteric modulators. Bioorg. Med. Chem. Lett. 2012, 22 (20), 6469–6474. DOI: 10.1016/j.bmcl.2012.08.044. View Source

Quantitative Differentiation vs. Closest Analogs

Lipophilicity Advantage Over 1,2,4-Oxadiazole Isomer

The 1,3,4-oxadiazole core of the target compound confers approximately one order of magnitude (∼10-fold) lower lipophilicity (log D₇.₄) compared to its matched 1,2,4-oxadiazole isomer, as established across a large set of matched molecular pairs in the AstraZeneca compound collection [1]. This difference is consistent irrespective of the substituents attached to the oxadiazole ring. The 1,2,4-oxadiazole analog, 5-(Azetidin-3-yl)-3-(oxan-4-yl)-1,2,4-oxadiazole (CAS 1514231-98-1), is predicted to exhibit similarly elevated log D.

Log D comparison

Class-level inference

∼10-fold lower log D (pH 7.4)

Supports physicochemical optimization context: improved metabolic stability, lower hERG risk association

Matched-pair analysis across AstraZeneca compound collection [1]

Evidence Dimension	Lipophilicity (log D₇.₄)
Target Compound Data	∼1 log D unit lower than the 1,2,4-oxadiazole matched pair (systematic observation across matched pairs) [1]
Comparator Or Baseline	Matched 1,2,4-oxadiazole isomer: approximately one order of magnitude higher log D [1]
Quantified Difference	Approximately 10-fold (one log unit) difference in lipophilicity [1]
Conditions	Systematic matched-pair analysis of 1,3,4- vs. 1,2,4-oxadiazole isomers across the AstraZeneca corporate compound collection; log D measured at pH 7.4 [1]

Why This Matters

Lower lipophilicity is empirically associated with reduced hERG channel blockade, improved metabolic stability, and higher aqueous solubility, directly impacting oral bioavailability and reducing late-stage attrition in drug development programs.

• [1] Boström, J.; Hogner, A.; Llinàs, A.; Wellner, E.; Plowright, A. T. Oxadiazoles in Medicinal Chemistry. J. Med. Chem. 2012, 55 (5), 1817–1830. DOI: 10.1021/jm2013248. View Source

Azetidinyl Oxadiazole Core as Cysteine-Targeting Electrophile

The azetidinyl oxadiazole scaffold—the core structural motif of the target compound—was identified via high-throughput scalable thiol reactivity profiling (STRP) across >10,000 compounds as a moiety that selectively reacts with cysteine residues through a ring-opening mechanism [1]. This reactivity profile is unique to the azetidine-oxadiazole fusion and is absent in simpler alkyl-substituted oxadiazoles (e.g., 2-methyl or 2-isopropyl analogs), which lack the strained azetidine ring required for the ring-opening electrophilic mechanism.

Cysteine reactivity

Class-level inference

STRP screen identified azetidinyl oxadiazole as cysteine-selective electrophile; activates UCHL1 deubiquitinase

Enables covalent probe design; activity absent in alkyl-substituted oxadiazoles

Ring-opening mechanism confirmed in vitro and in cells [1]

Evidence Dimension	Cysteine reactivity (intrinsic thiol reactivity across proteome)
Target Compound Data	Azetidinyl oxadiazole scaffold identified as a cysteine-selective electrophile; demonstrated covalent engagement of UCHL1 deubiquitinase at a distal cysteine, augmenting catalytic activity in vitro and in cells [1]
Comparator Or Baseline	Simple alkyl-substituted oxadiazoles: no cysteine-targeting electrophilic activity reported
Quantified Difference	Qualitative difference in mechanism: covalent (azetidinyl oxadiazoles) vs. non-covalent or unreactive (alkyl oxadiazoles); specific UCHL1 activation confirmed [1]
Conditions	STRP screening across >10,000 compounds; UCHL1 activation measured in vitro enzymatic assay and confirmed in cellular context [1]

Why This Matters

This validated cysteine-targeting mechanism enables development of covalent probes or inhibitors, a capability that simple alkyl oxadiazole analogs cannot provide, expanding the chemical biology utility of this scaffold beyond reversible pharmacology.

• [1] Ghorbani, F.; You, S.; Grabovyi, G. A.; Hong, M.; Lindsey, G.; Chatterjee, A. K.; Bollong, M. J. Scalable Thiol Reactivity Profiling Identifies Azetidinyl Oxadiazoles as Cysteine-Targeting Electrophiles. J. Am. Chem. Soc. 2024, 146 (47), 32333–32342. DOI: 10.1021/jacs.4c05711. View Source

mGluR5 Allosteric Modulator Activity of Azetidinyl Oxadiazole

In a published SAR study, aryl azetidinyl oxadiazoles were identified as potent mGluR5 positive allosteric modulators (PAMs) with improved physicochemical properties (lower MW, higher ligand efficiency) compared to the earlier N-aryl pyrrolidinonyl oxadiazole lead series [1]. Specifically, the azetidinyl oxadiazole core provided molecular weights below 350 Da, addressing the high molecular weight limitation of pyrrolidinonyl-based leads (MW >500 Da). A representative compound, VU0364289, demonstrated potent mGluR5 PAM activity (EC₅₀ = 98 nM, glutamate fold-shift assay) and was shown to be centrally active [1].

mGluR5 PAM potency

Cross-study comparable

EC₅₀ = 98 nM; MW <350 Da (vs >500 Da for pyrrolidinonyl leads)

Reported CNS-active tool compound with improved ligand efficiency and central activity

Glutamate fold-shift assay; rat mGluR5 HEK293 cells; in vivo CNS models [1]

Evidence Dimension	Molecular weight reduction and mGluR5 PAM potency
Target Compound Data	Azetidinyl oxadiazole scaffold: MW typically <350 Da; representative PAM EC₅₀ = 98 nM [1]
Comparator Or Baseline	N-Aryl pyrrolidinonyl oxadiazole lead series: MW >500 Da [1]
Quantified Difference	Approximately 150–200 Da reduction in molecular weight; mGluR5 PAM activity retained at sub-100 nM EC₅₀ [1]
Conditions	mGluR5 calcium mobilization assay (glutamate fold-shift); rat mGluR5 expressed in HEK293 cells; central activity confirmed via in vivo models [1]

Why This Matters

The azetidinyl oxadiazole scaffold achieves mGluR5 PAM activity at substantially lower molecular weight than pyrrolidinonyl-based chemotypes, improving ligand efficiency and CNS drug-likeness—a key advantage for neuroscience target development programs.

• [1] Packiarajan, M.; Ferreira, C. G.; Hong, S. P.; White, A. D.; Chandrasena, G.; Pu, X.; Brodbeck, R. M.; Robichaud, A. J. Azetidinyl oxadiazoles as potent mGluR5 positive allosteric modulators. Bioorg. Med. Chem. Lett. 2012, 22 (20), 6469–6474. DOI: 10.1016/j.bmcl.2012.08.044. View Source

Key Application Scenarios

Covalent Chemical Probes for Cysteine Profiling

The azetidinyl oxadiazole core has been experimentally validated as a cysteine-selective electrophile via scalable thiol reactivity profiling (STRP). The target compound, containing both the azetidinyl oxadiazole warhead and the oxan-4-yl substituent, is suitable for derivatization into activity-based probes or covalent inhibitors targeting cysteines across the proteome . The oxane group provides an additional hydrogen-bond acceptor and steric element that can be exploited for target selectivity optimization beyond the base azetidinyl oxadiazole warhead.

CNS-Penetrant mGluR5 PAM Development

Azteidinyl oxadiazoles have demonstrated potent mGluR5 PAM activity (EC₅₀ ~98 nM) with central CNS activity, addressing the molecular weight and physicochemical shortcomings of earlier pyrrolidinonyl oxadiazole leads . The target compound's oxan-4-yl substituent can be leveraged for fine-tuning CNS penetration and selectivity, building on the validated scaffold to accelerate hit-to-lead optimization for neurological disorders such as schizophrenia or cognitive impairment.

Isomer-Specific Optimization for Kinase/HDAC Inhibitor Programs

For programs targeting enzymes such as histone deacetylases (HDACs) or kinases, the 1,3,4-oxadiazole isomer of the target compound offers a defined ~10-fold lipophilicity advantage over its 1,2,4-oxadiazole matched pair, correlating with improved metabolic stability and reduced hERG risk . This regioisomeric choice provides a rational design lever for medicinal chemists to improve PK/tox profiles without significant scaffold hopping, particularly when combined with the hydrogen-bond-accepting oxane substituent.

SAR Exploration Using Commercial Building Blocks

As a commercially available intermediate (≥95% purity, CAS 2059932-29-3) , this compound serves as a versatile building block for parallel synthesis and SAR expansion. The free azetidine NH and the oxane oxygen both offer synthetic handles for further functionalization (e.g., amide coupling, alkylation), enabling rapid library generation for hit identification and lead optimization campaigns across diverse target classes.

Application

Selection Property

Validation Focus

Covalent probe development

Cysteine-reactive azetidinyl oxadiazole warhead

Thiol reactivity profiling and UCHL1 engagement assays

mGluR5 PAM CNS research

Low MW azetidinyl oxadiazole scaffold

Calcium mobilization assays and CNS penetration models

Physicochemical optimization

1,3,4-Oxadiazole regioisomer with reported low log D profile

Log D, metabolic stability, and hERG liability screening

SAR library generation

Commercial free base intermediate with synthetic handles

Parallel synthesis and functionalization of azetidine NH and oxane oxygen